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Compound of Interest

Compound Name: Clavamycin C

Cat. No.: B15582683 Get Quote

Welcome to the technical support center for Clavamycin C. This resource provides

troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists,

and drug development professionals in addressing common challenges encountered during the

handling and stabilization of Clavamycin C in solution.

Disclaimer: Clavamycin C is a member of the clavulanate family. Due to the limited availability

of stability data specific to Clavamycin C, the following information is largely based on studies

of a closely related and well-characterized compound, clavulanic acid. The stability

characteristics are expected to be very similar, but researchers should validate these

recommendations for their specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: My Clavamycin C solution is rapidly losing activity. What are the primary factors affecting

its stability?

A1: The stability of Clavamycin C in aqueous solutions is influenced by several factors, with

temperature and pH being the most critical. Like other β-lactam compounds, Clavamycin C is

susceptible to hydrolysis.[1][2] High temperatures and non-optimal pH values can significantly

accelerate its degradation.[3][4]

Q2: What is the optimal pH range for maintaining Clavamycin C stability in solution?
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A2: The maximal stability for clavulanic acid, a close analog, is reported to be in the pH range

of 6.0 to 7.2.[2][5] Both acidic and alkaline conditions outside of this narrow range can lead to

rapid degradation.[2] For instance, when combined with amoxicillin, the pH of the reconstituted

mixture can be in the range of 8.5-9.5, which contributes to the low stability of the clavulanate

component.[5] Adjusting the pH to be near neutral (around 6.5) has been shown to markedly

improve the stability of both amoxicillin and clavulanate in solution.[6]

Q3: What is the recommended storage temperature for Clavamycin C solutions?

A3: For short-term storage, it is crucial to maintain Clavamycin C solutions at refrigerated

temperatures (2-8°C).[3][7] Studies on clavulanic acid show significantly less degradation at

8°C compared to ambient temperatures of 23-28°C.[3][7] For example, in one study, clavulanic

acid in a reconstituted suspension showed only 12.9% degradation after 7 days at 8°C,

whereas it degraded by 72.3% at 28°C over the same period.[3][7] For long-term storage,

freezing at -20°C or -80°C is recommended to minimize degradation.[8][9]

Q4: Can the presence of other compounds in my solution affect Clavamycin C stability?

A4: Yes, the composition of the solution can impact stability. The presence of certain salts can

increase the ionic strength and potentially accelerate degradation.[2] Interestingly, when co-

formulated with amoxicillin, there can be a complex interaction. The hydrolysis of amoxicillin

can be catalyzed by clavulanic acid, while the degradation of clavulanic acid is surprisingly

decreased in the presence of amoxicillin.[10] Researchers should be mindful of all components

in their formulation.

Q5: Are there any formulation strategies to improve the stability of Clavamycin C?

A5: Yes, formulation strategies can enhance stability. One approach involves using non-

aqueous or low-water content vehicles, such as medium-chain triglycerides, which have been

shown to prevent the degradation of clavulanic acid.[1] Additionally, buffering the solution to

maintain an optimal pH is a key strategy.

Troubleshooting Guides
Issue 1: Rapid loss of Clavamycin C activity confirmed by bioassay.
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Possible Cause Troubleshooting Step

Incorrect pH of the solution.

Measure the pH of your solution. Adjust to a

range of 6.0-7.2 using an appropriate buffer

system.

High storage temperature.

Ensure the solution is stored at 2-8°C

immediately after preparation and during use.

For longer-term storage, aliquot and freeze at

-20°C or below.

Hydrolytic degradation.

Prepare fresh solutions for each experiment

whenever possible. Avoid repeated freeze-thaw

cycles.

Presence of destabilizing agents.

Review the composition of your solution. If it

contains components that create a high ionic

strength or a pH outside the optimal range,

consider reformulation.

Issue 2: Visible changes in the Clavamycin C solution (e.g., color change).

Possible Cause Troubleshooting Step

Degradation of the molecule.

A color change can be an indicator of significant

degradation.[5] Discard the solution and prepare

a fresh batch, paying close attention to pH and

temperature control.

Contamination.

Ensure sterile handling techniques during

preparation and storage to prevent microbial

growth, which can alter the solution's properties.

Data Presentation
Table 1: Effect of Temperature on Clavulanic Acid Stability in Aqueous Suspension Over 7 Days
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Temperature Degradation (%)

8°C 12.9%

20°C 40%

28°C 72.3%

Data adapted from studies on co-formulated amoxicillin-clavulanic acid suspensions.[3][11]

Table 2: Shelf-Life of Clavulanic Acid in Aqueous Solution at Different Temperatures

Temperature Time to 90% Initial Concentration

4°C 152 hours

25°C 26 hours

37°C 6.4 hours

Data from a study where clavulanic acid was prepared in a separate container from amoxicillin.

[4]

Experimental Protocols
Protocol 1: Basic Stability Assessment of Clavamycin C in Solution

Solution Preparation:

Prepare a stock solution of Clavamycin C in a buffer of choice (e.g., phosphate buffer) at

a known concentration.

Adjust the pH of the solution to the desired value (e.g., pH 6.5).

Filter-sterilize the solution using a 0.22 µm filter.

Incubation:

Aliquot the solution into multiple sterile tubes.
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Store the aliquots at different temperature conditions (e.g., 4°C, 25°C, and 37°C).

Sampling and Analysis:

At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove an aliquot from each

temperature condition.

Analyze the concentration of intact Clavamycin C using a validated stability-indicating

method, such as High-Performance Liquid Chromatography (HPLC).[12][13][14]

HPLC Method Example: A C18 column can be used with a mobile phase consisting of a

buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile). Detection is

typically performed using a UV detector at around 220 nm.[12]

Data Analysis:

Plot the concentration of Clavamycin C versus time for each temperature.

Calculate the degradation rate and the time it takes to reach a certain percentage of the

initial concentration (e.g., 90%, or t90).

Visualizations
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Caption: Workflow for assessing the stability of Clavamycin C in solution.
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Caption: Troubleshooting decision tree for Clavamycin C instability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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